Cas no 1994003-13-2 (5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione)

• Product Name: 5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione
• CAS No: 1994003-13-2
• MF: C₁₁H₁₁BrN₂O₂S
• MW: 315.186240434647
• CID: 5308171
• PubChem ID: 165431300
• Update Time: 2025-06-08

5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione
• F6837-1734
• 1994003-13-2
• AKOS040888017
• 5-[(4-Bromo-2-thienyl)methyl]tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• Inchi： 1S/C11H11BrN2O2S/c12-6-1-7(17-5-6)2-14-3-8-9(4-14)11(16)13-10(8)15/h1,5,8-9H,2-4H2,(H,13,15,16)
• InChI Key： LYVTWEOIKANEBA-UHFFFAOYSA-N
• SMILES： N1C(=O)C2CN(CC3SC=C(Br)C=3)CC2C1=O

Computed Properties

• Exact Mass: 313.97246g/mol
• Monoisotopic Mass: 313.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.685±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.8±45.0 °C(Predicted)
• pka: 11.49±0.20(Predicted)

Additional information on 5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione

Introduction to 5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione (CAS No. 1994003-13-2)

5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1994003-13-2, belongs to a class of molecules known for their potential biological activities and structural complexity. The presence of fused rings and functional groups such as the bromothiophene moiety and the pyrrole ring system makes this compound a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione features an octahydropyrrolo[3,4-c]pyrrole core, which is a bicyclic system with significant potential for biological interactions. The incorporation of a bromothiophene group at the 4-position and a methyl group at the 2-position of the thiophene ring introduces additional functional diversity, making it an intriguing molecule for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those containing nitrogen-containing rings. The pyrrole system, in particular, has been extensively studied for its role in various biological processes and its ability to interact with biological targets. The compound 5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione represents a novel derivative that combines the structural features of these heterocycles with additional functional groups that may enhance its bioactivity.

One of the key aspects of this compound is its potential as a scaffold for drug design. The presence of both bromine and methyl substituents provides multiple sites for further chemical modification, allowing researchers to tailor the molecule's properties to specific biological targets. This flexibility is particularly valuable in the context of developing new therapeutic agents, where precise control over molecular structure is essential for achieving desired pharmacological effects.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. For instance, derivatives of octahydropyrrolo[3,4-c]pyrroles have been shown to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties. The compound 5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione builds upon these findings by incorporating additional functional groups that may enhance its interaction with biological targets. This approach aligns with the current trend in drug discovery towards designing molecules with multiple points of interaction.

The synthesis of 5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione involves several key steps that highlight the synthetic challenges and opportunities associated with this class of compounds. The construction of the octahydropyrrolo[3,4-c]pyrrole core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, the introduction of the bromothiophene group and the methyl group necessitates precise control over reaction pathways to avoid unwanted side products.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead for developing new drugs. Its unique structural features make it a versatile tool for researchers exploring novel therapeutic strategies. The ability to modify its chemical structure allows for fine-tuning its pharmacological properties, making it an attractive candidate for further development.

The growing body of research on heterocyclic compounds underscores their importance in modern medicine. As our understanding of biological systems continues to expand, so does our need for innovative molecular tools to address complex diseases. The compound 5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione, with its rich structural diversity and potential bioactivity, exemplifies the kind of molecules that will be critical in shaping the future of drug discovery.

In conclusion, 5-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[3,4-c]pyrrole-1,3-dione (CAS No. 1994003-13-2) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable tool for developing new therapeutic agents. As research in this area continues to progress, we can expect to see more innovative applications emerging from such sophisticated molecular entities.